Cas no 2680776-65-0 (Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate)

• Product Name: Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate
• CAS No: 2680776-65-0
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5635032
• PubChem ID: 165922782
• Update Time: 2025-05-21

Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate
• 2680776-65-0
• EN300-28292266
• Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate

• Inchi： 1S/C19H21NO3/c21-18-10-8-16(9-11-18)17-7-4-12-20(13-17)19(22)23-14-15-5-2-1-3-6-15/h1-3,5-6,8-11,17,21H,4,7,12-14H2
• InChI Key： IYGWHRXEHOLYHU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C2C=CC(=CC=2)O)C1)=O

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate (CAS No. 2680776-65-0)

Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate (CAS No. 2680776-65-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of a hydroxyphenyl group and a benzyl carboxylate moiety makes it a versatile intermediate in drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged, driven by their relevance in treating neurological disorders and metabolic diseases. Researchers are particularly interested in Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate due to its potential role as a precursor for central nervous system (CNS) therapeutics. Its molecular structure suggests possible interactions with neurotransmitter receptors, making it a candidate for further investigation in neuropharmacology.

The synthesis of Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate involves multi-step organic reactions, including carboxylation and benzylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is typically available as a white to off-white crystalline powder, soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules. Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate aligns with this trend, as researchers are investigating greener catalytic systems and solvent-free reactions to produce it more efficiently. Such advancements could reduce environmental impact and lower production costs, addressing key concerns in the pharmaceutical industry.

Another area of interest is the compound's potential application in cancer research. Preliminary studies suggest that piperidine derivatives may exhibit anti-proliferative effects on certain cancer cell lines. While Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate has not yet been extensively tested in this context, its structural similarity to other bioactive molecules makes it a promising candidate for future oncology studies.

From a commercial perspective, Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate is primarily supplied by specialty chemical manufacturers and contract research organizations (CROs). Its pricing and availability vary depending on the scale of production and purity requirements. Researchers often seek custom synthesis services to obtain tailored quantities for specific projects.

In conclusion, Benzyl 3-(4-hydroxyphenyl)piperidine-1-carboxylate (CAS No. 2680776-65-0) represents a fascinating subject of study in modern chemistry and pharmacology. Its multifaceted applications, from neurological drug development to potential cancer therapeutics, highlight its importance in scientific research. As the demand for innovative bioactive compounds grows, this molecule is poised to play a significant role in advancing medical science.